Cas no 1021245-75-9 (3-(4-butoxyphenyl)-1,2-oxazol-5-amine)
1021245-75-9 structure
Product Name:3-(4-butoxyphenyl)-1,2-oxazol-5-amine
CAS No:1021245-75-9
MF:C13H16N2O2
MW:232.278343200684
CID:4568171
Update Time:2023-04-06
3-(4-butoxyphenyl)-1,2-oxazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-butoxyphenyl)-1,2-oxazol-5-amine
- 5-Isoxazolamine, 3-(4-butoxyphenyl)-
-
- Inchi: 1S/C13H16N2O2/c1-2-3-8-16-11-6-4-10(5-7-11)12-9-13(14)17-15-12/h4-7,9H,2-3,8,14H2,1H3
- InChI Key: FXUHTGXQSPUYJB-UHFFFAOYSA-N
- SMILES: O1C(N)=CC(C2=CC=C(OCCCC)C=C2)=N1
Computed Properties
- Exact Mass: 232.121178g/mol
- Monoisotopic Mass: 232.121178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 232.28g/mol
- XLogP3: 2.9
- Topological Polar Surface Area: 61.3Ų
3-(4-butoxyphenyl)-1,2-oxazol-5-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-butoxyphenyl)-1,2-oxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B418323-25mg |
3-(4-Butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B418323-50mg |
3-(4-Butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B418323-250mg |
3-(4-Butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM442846-250mg |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 95%+ | 250mg |
$246 | 2023-01-08 | |
| Chemenu | CM442846-500mg |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 95%+ | 500mg |
$444 | 2023-01-08 | |
| Chemenu | CM442846-1g |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 95%+ | 1g |
$592 | 2023-01-08 | |
| Enamine | EN300-69186-0.05g |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 95.0% | 0.05g |
$88.0 | 2025-02-20 | |
| Enamine | EN300-69186-0.1g |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 95.0% | 0.1g |
$132.0 | 2025-02-20 | |
| Enamine | EN300-69186-0.25g |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 95.0% | 0.25g |
$188.0 | 2025-02-20 | |
| Enamine | EN300-69186-0.5g |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 95.0% | 0.5g |
$353.0 | 2025-02-20 |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
1021245-75-9 (3-(4-butoxyphenyl)-1,2-oxazol-5-amine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent